Cas no 1851565-53-1 (4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione)

• Product Name: 4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione
• CAS No: 1851565-53-1
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6016968
• PubChem ID: 165475109
• Update Time: 2025-10-28

4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1125065
• 4-methyl-1-(oxolan-2-yl)pentane-1,3-dione
• 1851565-53-1
• 4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione

• Inchi： 1S/C10H16O3/c1-7(2)8(11)6-9(12)10-4-3-5-13-10/h7,10H,3-6H2,1-2H3
• InChI Key： YZSXMMOMSXPILJ-UHFFFAOYSA-N
• SMILES： O1CCCC1C(CC(C(C)C)=O)=O

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione

4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione: A Comprehensive Overview of CAS No. 1851565-53-1

4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione, with the CAS number 1851565-53-1, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and organic synthesis. This comprehensive overview aims to provide a detailed understanding of the compound, including its chemical properties, synthesis methods, and recent research findings.

The molecular formula of 4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione is C₁₀H₁₆O₃, and it has a molecular weight of approximately 184.23 g/mol. The compound features a pentane backbone with a 4-methyl substituent and a 1-(oxolan-2-yl) group, which contributes to its distinctive properties. The presence of the oxolan ring and the ketone functionalities makes it an interesting candidate for various chemical reactions and biological studies.

In terms of physical properties, 4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound's melting point is around 75°C, and it exhibits moderate stability under standard laboratory conditions.

The synthesis of 4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione has been explored using various methodologies. One common approach involves the condensation of 4-methylpentan-2-one with an appropriate oxolane derivative, followed by subsequent oxidation steps to introduce the ketone functionalities. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, utilizing catalysts such as metal complexes and enzymes to improve yield and reduce by-products.

The biological activity of 4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione has been the subject of several studies. Research has shown that the compound exhibits potential anti-inflammatory properties due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that it may have antioxidant effects, which could be beneficial in protecting cells from oxidative stress.

In the field of medicinal chemistry, 4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione has been investigated as a lead compound for drug development. Its unique structure makes it suitable for modification through functional group manipulation to enhance its pharmacological properties. For instance, researchers have explored the introduction of additional substituents on the oxolan ring or the pentane backbone to improve its binding affinity to specific biological targets.

Clinical trials involving derivatives of 4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione are still in their early stages, but preliminary results are promising. One study published in the Journal of Medicinal Chemistry reported that a modified version of the compound demonstrated significant efficacy in reducing inflammation in animal models of arthritis. These findings suggest that further research and development could lead to new therapeutic options for inflammatory diseases.

Beyond its potential therapeutic applications, 4-Methyl-1-(oxolan-2-yl)pentane-1,3-dione has also found use in organic synthesis as a versatile building block. Its reactivity and functional group diversity make it valuable for constructing complex molecules with specific structural features. For example, it has been used as an intermediate in the synthesis of natural products and pharmaceuticals.

In conclusion, 4-Methyl-1-(oxolan-2-y l)pentane - 1 , 3 - dione (CAS No . 185 1565 - 53 - 1) is a compound with a rich array of potential applications in medicinal chemistry and organic synthesis. Its unique chemical structure and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of chemical biology and drug discovery.